2-[4-(3,5-difluorobenzyl)-1-(4-fluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(3,5-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H23F3N2O/c21-17-3-1-15(2-4-17)13-25-7-6-24(14-20(25)5-8-26)12-16-9-18(22)11-19(23)10-16/h1-4,9-11,20,26H,5-8,12-14H2
• InChI Key: SKROCFGGGOGOFI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=CC(=CC(=C2)F)F)CCO)CC3=CC=C(C=C3)F
• Molecular Formula: C20H23F3N2O
• Molecular Weight: 364.4 g/mol

Description

2-[4-(3,5-difluorobenzyl)-1-(4-fluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of novel drugs. This compound belongs to the class of piperazine derivatives, which are known for their diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of 2-[4-(3,5-difluorobenzyl)-1-(4-fluorobenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of neurotransmitters such as serotonin and dopamine in the brain. This compound has been shown to act as a partial agonist at serotonin 1A receptors and as an antagonist at dopamine D2 receptors.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. It has been reported to increase the release of serotonin and dopamine in the brain, which can lead to improvements in mood and behavior. This compound has also been shown to exhibit anxiolytic and antidepressant-like effects in animal models. Additionally, it has been reported to have a low potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[4-(3,5-difluorobenzyl)-1-(4-fluorobenzyl)-2-piperazinyl]ethanol in lab experiments is its high potency and selectivity for serotonin and dopamine receptors. This makes it an ideal compound for studying the role of these neurotransmitters in various physiological and pathological processes. However, one of the limitations of using this compound is its high cost and limited availability, which can make it difficult to conduct large-scale experiments.

Future Directions

There are several future directions for research on 2-[4-(3,5-difluorobenzyl)-1-(4-fluorobenzyl)-2-piperazinyl]ethanol. One of the most promising areas of research is the development of novel drugs based on this compound for the treatment of various neuropsychiatric disorders. Additionally, this compound can be used as a tool for studying the role of serotonin and dopamine receptors in the brain and for developing new imaging techniques for studying the brain. Further research is also needed to investigate the long-term effects of this compound and its potential for use in clinical settings.

Synthesis Methods

The synthesis of 2-[4-(3,5-difluorobenzyl)-1-(4-fluorobenzyl)-2-piperazinyl]ethanol involves a multi-step process that includes the reaction of 3,5-difluorobenzyl chloride with 4-fluorobenzylamine to form 4-(3,5-difluorobenzyl)-1-(4-fluorobenzyl)piperazine. This intermediate product is then reacted with ethylene oxide to form this compound. The purity and yield of the final product can be improved by using appropriate purification techniques such as column chromatography.

Scientific Research Applications

2-[4-(3,5-difluorobenzyl)-1-(4-fluorobenzyl)-2-piperazinyl]ethanol has been extensively studied for its potential applications in the development of drugs for various diseases such as depression, anxiety, and schizophrenia. It has been shown to exhibit potent and selective binding affinity for serotonin and dopamine receptors, which are known to play a crucial role in the regulation of mood and behavior. Additionally, this compound has also been investigated for its potential use as a radioligand for imaging studies of the brain.